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Compound of Interest

Compound Name: APD-916

L  Get Quote

Cat. No.: B12364986

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for the handling of
APD-916, a histamine H3 receptor inverse agonist. As a potent, investigational compound with
limited publicly available safety data, a cautious approach based on the principles of handling
highly potent active pharmaceutical ingredients (HPAPIS) is mandatory. This guide is intended
to be a preferred source for laboratory safety and chemical handling, building trust by providing
value beyond the product itself.

Compound Identification

Parameter

Value

Chemical Name

(2R)-1-[2-(4™-[(3-
methoxypropyl)sulfonyl]biphenyl-4-yl)ethyl]-2-
methylpyrrolidine

CAS Number 1021169-11-8
Molecular Formula C23H31NO3S
Molecular Weight 401.56 g/mol

Hazard Assessment
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A complete, publicly available Safety Data Sheet (SDS) with comprehensive toxicological data
for APD-916 is not currently available. The available SDS from one supplier indicates "no data
available" for most hazard classifications.[1] In the absence of specific data, APD-916 should
be treated as a potent compound with unknown toxicity. The precautionary principle must be
applied, assuming the compound may be toxic, allergenic, and have long-term health effects
upon exposure.

Personal Protective Equipment (PPE)

Given the unknown hazard profile of APD-916, a comprehensive PPE strategy is required to

prevent skin, eye, and respiratory exposure. The following table outlines the recommended
PPE.
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Protection Level

Equipment

Specifications and
Rationale

Primary Engineering Controls

Chemical Fume Hood or

Glovebox

All manipulations of solid or
liquid APD-916 that could
generate dust, aerosols, or
vapors must be performed in a
certified chemical fume hood
or a glovebox to minimize

inhalation exposure.

Respiratory Protection

NIOSH-approved Respirator

For procedures with a higher
risk of aerosolization, or if
engineering controls are not
sufficient, a NIOSH-approved
respirator (e.g., N95 for
powders, or with appropriate
cartridges for vapors) should

be worn.

Eye and Face Protection

Safety Goggles and Face
Shield

Safety goggles are mandatory
to protect against splashes. A
face shield should be worn in
conjunction with goggles when
there is a significant splash

hazard.

Hand Protection

Double Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon
contamination. For prolonged
handling, consider using a
more robust glove material
such as neoprene or butyl

rubber.

Body Protection

Disposable Lab Coat with

Long Sleeves and Cuffs

A disposable lab coat provides
a barrier against contamination
of personal clothing. It should

be changed at the end of each
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work session or immediately if
contaminated. For larger scale
operations, a disposable

chemical-resistant suit may be

necessary.

Closed-toe shoes are a
minimum requirement in any
) laboratory setting. For
Foot Protection Closed-toe Shoes o o ]
significant spill risks, chemical-
resistant shoe covers or boots

are recommended.

Handling and Storage Procedures

Operational Plan:

o Restricted Access: Designate a specific area within the laboratory for handling APD-916.
Access should be restricted to trained personnel.

» Engineering Controls: All weighing and solution preparation must be conducted in a chemical
fume hood or glovebox.[2]

« Spill Kit: A spill kit containing appropriate absorbent materials, decontamination solutions,
and waste disposal bags must be readily available in the designated handling area.

» Decontamination: All surfaces and equipment must be decontaminated after use. A suitable
decontamination solution should be validated for effectiveness.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[1]

Storage Plan:
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Condition Specification Rationale
As specified by the supplier.
Typically, research compounds  To maintain the integrity and
Temperature
are stored at -20°C for long- potency of the compound.
term stability.
) Tightly sealed, clearly labeled To prevent contamination and
Container ] ) )
container. accidental misuse.
) A secure, designated, and To restrict access and prevent
Location

ventilated area.

accidental release.

First Aid Measures

In the event of exposure, immediate action is critical.[1]

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan

All waste contaminated with APD-916 must be treated as hazardous waste.
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» Waste Segregation: Collect all contaminated solid waste (e.g., gloves, lab coats, pipette tips)
in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all liquid waste containing APD-916 in a sealed, labeled, and chemical-
resistant container.

o Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
hazardous waste disposal vendor in accordance with local, state, and federal regulations.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the key workflows for safely handling APD-916.

..........

Click to download full resolution via product page

Caption: Workflow for handling APD-916.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12364986?utm_src=pdf-body
https://www.benchchem.com/product/b12364986?utm_src=pdf-body
https://www.benchchem.com/product/b12364986?utm_src=pdf-body-img
https://www.benchchem.com/product/b12364986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Evacuate Immediate Area

A

/

Alert Others a

nd Supervisor

A

/

Assess Spill Si

ze and Hazard

Don
A

;&ppropriate PPE

Resp

irator

\Lf Safe to Proceed

Double Gloves

&‘ Safe to Proceed

Disposable Gown

Jf Safe to Proceed

Eye Protection

f Safe to Proceed
Y

Contain Spill with Absorbent Material

A

Collect Contaminated Material

\ 4

Decontaminate Spill Area

\ 4

Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Emergency spill response plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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APD-916]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364986#personal-protective-equipment-for-
handling-apd-916]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12364986?utm_src=pdf-custom-synthesis
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/10521U3EQA
https://www.ipsdb.com/happenings/insights/handling-and-processing-of-potent-compounds-a-holistic-approach
https://www.benchchem.com/product/b12364986#personal-protective-equipment-for-handling-apd-916
https://www.benchchem.com/product/b12364986#personal-protective-equipment-for-handling-apd-916
https://www.benchchem.com/product/b12364986#personal-protective-equipment-for-handling-apd-916
https://www.benchchem.com/product/b12364986#personal-protective-equipment-for-handling-apd-916
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

